Triazole-15N vs. Amide-15N MS/MS Fragmentation
Rufinamide-15N,D2 (CAS 2012598-91-1) carries the 15N isotope at position 1 of the 1,2,3-triazole ring, whereas the alternative Rufinamide-15N,d2 (CAS 1795037-48-7) places the 15N in the terminal carboxamide nitrogen . This structural difference produces distinct CID fragmentation patterns: the triazole-15N isotopologue retains the heavy isotope in the triazole-containing product ion, while the amide-15N variant loses the label upon cleavage of the amide bond during MS/MS, resulting in different MRM transition masses . The target compound's SMILES is O=C(C1=C[15N](C([2H])([2H])C2=C(F)C=CC=C2F)N=N1)N, confirming the triazole-1-15N substitution .
| Evidence Dimension | 15N isotopic label position and corresponding MS/MS fragmentation behavior |
|---|---|
| Target Compound Data | 15N at triazole ring position 1; molecular formula C10H6D2F2N315NO; SMILES: O=C(C1=C[15N](C([2H])([2H])C2=C(F)C=CC=C2F)N=N1)N |
| Comparator Or Baseline | Rufinamide-15N,d2 (CAS 1795037-48-7): 15N at amide carboxamide nitrogen; SMILES: C1=CC(=C(C(=C1)F)CN2C=C(N=N2)C(=O)[15NH2])F; InChIKey: POGQSBRIGCQNEG-RPVANBMVSA-N |
| Quantified Difference | Label position differs: triazole ring (N-1) vs. amide group (carboxamide-N). This alters the m/z of at least one major product ion in MS/MS spectra by the retention or loss of the 15N atom upon fragmentation. |
| Conditions | Structural elucidation by NMR and high-resolution mass spectrometry; comparative SMILES and InChIKey analysis from vendor Certificates of Analysis. |
Why This Matters
For laboratories with established MRM methods validated on the triazole-15N internal standard, substitution with the amide-15N isotopologue can cause systematic quantification errors due to mismatched fragment ion masses, necessitating full method re-validation.
